Cas no 4714-26-5 ( )

  structure
  structure
Product Name: 
CAS No:4714-26-5
MF:C14H11NO2
MW:225.242643594742
CID:930755
PubChem ID:977560
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-Nitrostilbene
    • 3-Nitro-trans-stilbene
    • 1-nitro-3-(2-phenylethenyl)benzene
    • m-Nitrostilbene
    • 1-nitro-3-[(e)-2-phenylvinyl]benzene
    • AKOS002792503
    • (E)-3-nitrostilbene
    • Benzene, 1-nitro-3-[(1E)-2-phenylethenyl]-
    • SCHEMBL1405312
    • NSC-142605
    • 3-((E)-2-phenylvinyl)nitrobenzene
    • 1-Nitro-3-[(E)-2-phenylethenyl]benzene #
    • Stilbene, 3-nitro-
    • NSC142605
    • 1-Nitro-3-[(E)-2-phenylethenyl]benzene
    • BDBM50212211
    • SR-01000273519
    • NCGC00188287-01
    • 4714-26-5
    • CHEMBL1896623
    • Benzene, 1-nitro-3-(2-phenylethenyl)-
    • SR-01000273519-1
    • 14064-52-9
    •  
    • Inchi: 1S/C14H11NO2/c16-15(17)14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-11H/b10-9+
    • InChI Key: NJYCKJGNJMIWCQ-MDZDMXLPSA-N
    • SMILES: [O-][N+](C1=CC=CC(/C=C/C2C=CC=CC=2)=C1)=O

Computed Properties

  • Exact Mass: 225.07903
  • Monoisotopic Mass: 225.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
  • LogP: 4.28840
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